Cas no 61491-93-8 (1H-Imidazole, 2-(1-methylpentyl)-)

• Product Name: 1H-Imidazole, 2-(1-methylpentyl)-
• CAS No: 61491-93-8
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 477495
• PubChem ID: 54215570
• Update Time: 2025-04-19

1H-Imidazole, 2-(1-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(1-methylpentyl)-
• 2-hexan-2-yl-1H-imidazole
• 2-(HEXAN-2-YL)-1H-IMIDAZOLE
• 61491-93-8
• SCHEMBL11627014
• DTXSID50709819

• Inchi： 1S/C9H16N2/c1-3-4-5-8(2)9-10-6-7-11-9/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： PYYKNZYLXBFXQQ-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C(C)CCCC

Computed Properties

• Exact Mass: 152.13148
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68